Cas no 448221-80-5 (2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide)

• Product Name: 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide
• CAS No: 448221-80-5
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5435727
• Update Time: 2025-06-12

2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylphenoxy)-N-(4-morpholin-4-ylphenyl)acetamide
• Acetamide, 2-(2,6-dimethylphenoxy)-N-[4-(4-morpholinyl)phenyl]-
• 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide

• Inchi： 1S/C20H24N2O3/c1-15-4-3-5-16(2)20(15)25-14-19(23)21-17-6-8-18(9-7-17)22-10-12-24-13-11-22/h3-9H,10-14H2,1-2H3,(H,21,23)
• InChI Key： GMUNCVOUWRNZND-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)COC1=C(C)C=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide

Comprehensive Overview of 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide (CAS No. 448221-80-5)

2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide, with the CAS number 448221-80-5, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 2,6-dimethylphenoxy group and a morpholin-4-ylphenyl moiety, linked via an acetamide bridge. Its distinct architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

The compound’s molecular formula and weight are often discussed in scientific literature, highlighting its potential as a kinase inhibitor or receptor modulator. Researchers are particularly interested in its pharmacokinetic properties, including bioavailability and metabolic stability, which are critical for therapeutic efficacy. Recent studies have explored its role in targeting specific enzyme pathways, aligning with the growing demand for precision medicine solutions.

In the context of current trends, 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide is frequently associated with cancer research and neurodegenerative diseases. For instance, its potential to inhibit aberrant protein-protein interactions has been a focal point in oncology. This aligns with the surge in searches for "novel cancer therapeutics" and "small molecule inhibitors" on platforms like PubMed and Google Scholar. Additionally, its morpholine component is often highlighted in discussions about blood-brain barrier penetration, a key factor in treating central nervous system disorders.

From a synthetic chemistry perspective, the compound’s structure-activity relationship (SAR) has been meticulously studied. Modifications to the phenoxy or acetamide groups have shown varying effects on potency and selectivity, making it a versatile scaffold for medicinal chemistry optimization. This adaptability resonates with the increasing interest in fragment-based drug design, a hot topic in AI-driven drug discovery forums.

The safety profile of CAS 448221-80-5 is another area of scrutiny. While not classified as hazardous, rigorous in vitro and in vivo toxicology studies are essential to ensure its suitability for clinical trials. This aspect is particularly relevant given the public’s growing awareness of drug side effects and biocompatibility, as reflected in search queries like "low-toxicity drug candidates".

In summary, 2-(2,6-dimethylphenoxy)-N-4-(morpholin-4-yl)phenylacetamide represents a compelling case study in modern drug development. Its multifaceted applications—from targeted therapy to neurological research—underscore its relevance in addressing unmet medical needs. As scientific inquiries into personalized medicine and AI-augmented research expand, this compound is poised to remain at the forefront of innovative therapeutic strategies.